1,3-Isobenzofurandione, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol and 1,2,3-propanetriol,
1,3-Isobenzofurandione, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol and 1,2,3-propanetriol,
Brand Name:
Vulcanchem
CAS No.:
165307-61-9
VCID:
VC0070655
InChI:
InChI=1S/C28H42O5.C8H4O3.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(30)33-26(23-29)24-32-28(31)25-20-17-16-18-21-25;9-7-5-3-1-2-4-6(5)8(10)11-7;6-1-5(2-7,3-8)4-9/h6-7,9-10,16-18,20-21,26,29H,2-5,8,11-15,19,22-24H2,1H3;1-4H;6-9H,1-4H2/b7-6-,10-9-;;
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)COC(=O)C1=CC=CC=C1.C1=CC=C2C(=C1)C(=O)OC2=O.C(C(CO)(CO)CO)O
Molecular Formula:
C41H58O12
Molecular Weight:
742.903
1,3-Isobenzofurandione, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol and 1,2,3-propanetriol,
CAS No.: 165307-61-9
Main Products
VCID: VC0070655
Molecular Formula: C41H58O12
Molecular Weight: 742.903
CAS No. | 165307-61-9 |
---|---|
Product Name | 1,3-Isobenzofurandione, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol and 1,2,3-propanetriol, |
Molecular Formula | C41H58O12 |
Molecular Weight | 742.903 |
IUPAC Name | 2-benzofuran-1,3-dione;2,2-bis(hydroxymethyl)propane-1,3-diol;[3-hydroxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] benzoate |
Standard InChI | InChI=1S/C28H42O5.C8H4O3.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(30)33-26(23-29)24-32-28(31)25-20-17-16-18-21-25;9-7-5-3-1-2-4-6(5)8(10)11-7;6-1-5(2-7,3-8)4-9/h6-7,9-10,16-18,20-21,26,29H,2-5,8,11-15,19,22-24H2,1H3;1-4H;6-9H,1-4H2/b7-6-,10-9-;; |
Standard InChIKey | HQYWEBOQWAUUIA-JFHYDWJLSA-N |
SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)COC(=O)C1=CC=CC=C1.C1=CC=C2C(=C1)C(=O)OC2=O.C(C(CO)(CO)CO)O |
Synonyms | 1,3-Isobenzofurandione, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol and 1,2,3-propanetriol, benzoate (9Z,12Z)-9,12-octadecadienoate |
Last Modified | Aug 20 2021 |
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